Cas no 940994-11-6 (5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile
• CAS No: 940994-11-6
• MF: C₂₅H₂₄N₄O₄
• MW: 444.482465744019
• CID: 5429357
• Update Time: 2025-07-15

5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-methoxybenzoyl)piperazin-1-yl]-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C25H24N4O4/c1-31-20-9-7-19(8-10-20)24(30)28-12-14-29(15-13-28)25-22(17-26)27-23(33-25)11-6-18-4-3-5-21(16-18)32-2/h3-11,16H,12-15H2,1-2H3/b11-6+
• InChI Key： UVHLAYAMONTLOO-IZZDOVSWSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(OC)C=C3)CC2)=C(C#N)N=C1/C=C/C1=CC=CC(OC)=C1

Additional information on 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 940994-11-6)

5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile, with the CAS number 940994-11-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, an oxazole core, and substituted aromatic moieties. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile is particularly noteworthy. The piperazine ring, a common motif in many bioactive molecules, is known for its ability to enhance the solubility and bioavailability of compounds. The oxazole core, on the other hand, is a versatile heterocyclic system that can confer various biological properties, including anti-inflammatory and antimicrobial activities. The presence of methoxy-substituted benzoyl and phenyl groups further enhances the compound's lipophilicity and receptor binding affinity.

Recent studies have explored the potential therapeutic applications of 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preliminary data suggest that this compound may exhibit potent SSRI activity with fewer side effects compared to existing drugs in this class.

In addition to its potential as an SSRI, 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile has shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. The compound's ability to modulate inflammatory pathways may make it a valuable candidate for developing new treatments for these conditions.

The pharmacokinetic profile of 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile has also been investigated. Studies have demonstrated that it exhibits good oral bioavailability and a favorable distribution profile, which are crucial factors for drug development. These properties suggest that the compound could be administered orally, making it more convenient for patients and potentially reducing the cost of treatment.

Safety and toxicity assessments are essential components of drug development. Early toxicology studies on 5-4-(4-methoxybenzoyl)piperazin-1-yl-2-(E)-2-(3-methoxyphenyl)ethenyl-1,3-oxazole-4-carbonitrile have shown promising results. The compound has been found to have low toxicity at therapeutic doses and does not appear to cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The synthesis of 5-4-(4-meth oxybenzoyl)piperazin -1 - y l - 2 - ( E ) - 2 - ( 3 - meth oxyphen y l ) eth en y l - 1 , 3 - ox azol e - 4 - car boni tril e involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic reactions, have been employed to optimize the production process. These techniques not only improve efficiency but also reduce environmental impact by minimizing waste generation.

In conclusion, 5 - 4 -( 4 - meth oxyben zoy l ) pi pera zin - 1 - y l - 2 -( E ) - 2 -( 3 - meth oxyphen y l ) eth en y l - 1 , 3 - ox azol e - 4 - car boni tril e ( CAS No . 9 4099 4 - 1 1 - 6 ) represents a promising candidate for further pharmaceutical development. Its unique chemical structure and diverse biological activities make it an attractive target for researchers aiming to develop new therapies for various diseases. Ongoing studies will continue to elucidate its full potential and pave the way for its eventual clinical application.